Cas no 60509-41-3 (N-(3-iodobenzyl)butan-1-amine)

• Product Name: N-(3-iodobenzyl)butan-1-amine
• CAS No: 60509-41-3
• MF: C₁₁H₁₆IN
• MW: 289.155915260315
• CID: 1620965
• PubChem ID: 457593
• Update Time: 2025-04-21

N-(3-iodobenzyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-iodobenzyl)butan-1-amine
• Benzenemethanamine, N-butyl-3-iodo-
• 90389-61-0
• A1-32061
• BUTYL[(3-IODOPHENYL)METHYL]AMINE
• N-[(3-iodophenyl)methyl]butan-1-amine
• DTXSID20209255
• 60509-41-3
• QLCYKAJQHUGTBH-UHFFFAOYSA-N
• CHEMBL1178163
• n-butyl 3-iodobenzylamine
• SCHEMBL1951198

• Inchi： 1S/C11H16IN/c1-2-3-7-13-9-10-5-4-6-11(12)8-10/h4-6,8,13H,2-3,7,9H2,1H3
• InChI Key： QLCYKAJQHUGTBH-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNCCCC

Computed Properties

• Exact Mass: 289.03238
• Monoisotopic Mass: 289.032743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.2

Experimental Properties

• Density: 1.426
• Boiling Point: 309.2°C at 760 mmHg
• Flash Point: 140.8°C
• Refractive Index: 1.566
• PSA: 12.03